Cas no 1525891-30-8 (3-Quinolinemethanamine, α,8-dimethyl-)

• Product Name: 3-Quinolinemethanamine, α,8-dimethyl-
• CAS No: 1525891-30-8
• MF: C₁₂H₁₄N₂
• MW: 186.25
• MDL: MFCD31925272
• CID: 4733292
• PubChem ID: 82655623
• Update Time: 2024-11-07

3-Quinolinemethanamine, α,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-(8-Methylquinolin-3-yl)ethanamine
• CID 82655623
• 3-Quinolinemethanamine, α,8-dimethyl-
• 1-(8-methyl-3-quinolyl)ethanamine
• PB40830
• P20196
• 1-(8-methylquinolin-3-yl)ethan-1-amine
• 1525891-30-8
• MFCD31925272
• CS-0309508
• AS-79820

• MDL： MFCD31925272
• Inchi： 1S/C12H14N2/c1-8-4-3-5-10-6-11(9(2)13)7-14-12(8)10/h3-7,9H,13H2,1-2H3
• InChI Key： OOVFBAGZEYFMAN-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=CC=C(C)C=12)C(C)N

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 335.0±27.0 °C(Predicted)
• pka: 8.82±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives